Cas no 93020-56-5 (2-Thiazolamine, 4-(4-methylphenyl)-N-phenyl-)

2-Thiazolamine, 4-(4-methylphenyl)-N-phenyl- structure
93020-56-5 structure
Product Name:2-Thiazolamine, 4-(4-methylphenyl)-N-phenyl-
CAS No:93020-56-5
MF:C16H14N2S
MW:266.360762119293
CID:1980888
PubChem ID:622357
Update Time:2025-04-21

2-Thiazolamine, 4-(4-methylphenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 4-(4-methylphenyl)-N-phenyl-
    • 4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-amine
    • 93020-56-5
    • NCGC00302274-01
    • DTXCID40298580
    • RWOPETGDNLAINE-UHFFFAOYSA-N
    • Oprea1_628594
    • SCHEMBL10072694
    • AB00079697-01
    • AB00079697-03
    • 4-(4-Methylphenyl)-N-phenyl-1,3-thiazol-2-amine #
    • Oprea1_293634
    • Thiazole, 4-(4-methylphenyl)-2-phenylamino-
    • AKOS001049521
    • Z48853905
    • DTXSID00347508
    • Inchi: 1S/C16H14N2S/c1-12-7-9-13(10-8-12)15-11-19-16(18-15)17-14-5-3-2-4-6-14/h2-11H,1H3,(H,17,18)
    • InChI Key: RWOPETGDNLAINE-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C)=CC=2)N=C1NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.08776963Da
  • Monoisotopic Mass: 266.08776963Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 53.2Ų
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